| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | DO181066-50 mg |
Octyl α-D-thioglucopyranoside |
128731-75-9 | 50mg |
$127.00 | 2023-01-05 | ||
| Biosynth | DO181066-100 mg |
Octyl α-D-thioglucopyranoside |
128731-75-9 | 100MG |
$229.00 | 2023-01-05 | ||
| Biosynth | DO181066-250 mg |
Octyl α-D-thioglucopyranoside |
128731-75-9 | 250MG |
$510.00 | 2023-01-05 | ||
| Biosynth | DO181066-500 mg |
Octyl α-D-thioglucopyranoside |
128731-75-9 | 500MG |
$890.00 | 2023-01-05 | ||
| Biosynth | DO181066-1000 mg |
Octyl α-D-thioglucopyranoside |
128731-75-9 | 1g |
$1,530.00 | 2023-01-05 |
α-D-Glucopyranoside, octyl 1-thio, identified by its Chemical Abstracts Service number (CAS No: 128731-75-9), is a specialized glycoside derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thio-glycosides, characterized by the presence of a sulfur atom in the glycosidic linkage, which confers unique chemical and biological properties. The octyl substituent further modifies its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The structure of α-D-Glucopyranoside, octyl 1-thio consists of a glucose moiety linked to an octyl group via a thioether bond. This configuration imparts both hydrophobic and hydrophilic characteristics, allowing the compound to interact effectively with various biological targets. The thio-glycoside linkage is particularly interesting because it can undergo selective modifications under controlled conditions, enabling the synthesis of complex glycosidic compounds with tailored functionalities.
In recent years, α-D-Glucopyranoside, octyl 1-thio has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas is its use as a precursor in the synthesis of novel glycosidase inhibitors. Glycosidases are enzymes that play crucial roles in carbohydrate metabolism and are implicated in various diseases, including cancer and infectious disorders. By inhibiting these enzymes, α-D-Glucopyranoside, octyl 1-thio derivatives have shown promise in disrupting pathogenic processes and modulating immune responses.
Moreover, the thio-glycoside moiety has been explored for its ability to enhance drug bioavailability and stability. The sulfur atom can form stable bonds with biological molecules, improving the binding affinity of drug candidates. This property has been leveraged in the development of prodrugs and targeted drug delivery systems. For instance, recent studies have demonstrated that α-D-Glucopyranoside, octyl 1-thio-based prodrugs can be designed to release active pharmaceutical ingredients (APIs) in specific cellular compartments, thereby increasing therapeutic efficacy while minimizing side effects.
The pharmaceutical industry has also shown interest in α-D-Glucopyranoside, octyl 1-thio for its potential as a chiral building block. Chirality is a fundamental aspect of many drugs, influencing their pharmacokinetics and pharmacodynamics. The synthesis of enantiomerically pure glycosides is challenging but essential for developing effective therapeutics. The unique reactivity of α-D-Glucopyranoside, octyl 1-thio allows chemists to construct complex stereocenters with high precision, making it an invaluable tool in asymmetric synthesis.
Recent advances in computational chemistry have further enhanced the understanding of α-D-Glucopyranoside, octyl 1-thio's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved selectivity profiles. Additionally, virtual screening techniques have been employed to identify novel scaffolds based on α-D-Glucopyranoside, octyl 1-thio, accelerating the discovery process.
The role of α-D-Glucopyranoside, octyl 1-thio in vaccine development is another emerging area of research. Glycosylation patterns on antigens play a critical role in eliciting immune responses. By modifying these patterns using α-D-Glucopyranoside, octyl 1-thio, researchers can enhance vaccine immunogenicity and broaden protective coverage against pathogens. Preliminary clinical trials have shown encouraging results when α-D-Glucopyranoside, octyl 1-thio-modified antigens were used in combination with adjuvants.
The synthetic methodologies for preparing α-D-Glucopyranoside, octyl 1-thio have also seen significant advancements. Modern techniques such as transition metal-catalyzed reactions and enzymatic glycosylation have improved yield and purity while reducing environmental impact. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. The ability to produce α-D-Glucopyranoside, octyl 1-thio on an industrial scale at reasonable costs is crucial for its widespread adoption.
In conclusion, α-D-Glucopyranoside, *octyl* *1*-thio (CAS No: *128731-75-9*) represents a versatile and multifunctional compound with broad applications in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, α-D-Glucopyranoside, *octyl* *1*-thio* is poised to play an increasingly important role in advancing medical science.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
